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This guide provides a comprehensive overview of the physicochemical properties of o-
nitrocinnamide, a compound of interest in organic synthesis and medicinal chemistry. While
experimental data for this specific molecule is not extensively available in peer-reviewed
literature, this document synthesizes information from established chemical principles, data on
analogous compounds, and computational predictions to offer a robust technical profile.

Introduction to o-Nitrocinnamide

o-Nitrocinnamide, systematically named (2E)-3-(2-nitrophenyl)prop-2-enamide, is an organic
compound featuring a nitro group in the ortho position of the phenyl ring of the cinnamamide
backbone.[1] This substitution pattern imparts distinct electronic and steric properties that can
influence its reactivity, solid-state characteristics, and biological activity. The presence of the
electron-withdrawing nitro group, the amide functionality, and the conjugated 1t-system make it
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a versatile scaffold for further chemical modifications and a subject of interest for screening in
drug discovery programs.

The molecular structure of o-nitrocinnamide is presented below:
Figure 1: Chemical Structure of o-Nitrocinnamide
Caption: Molecular structure of o-nitrocinnamide.

Physicochemical Characteristics

A summary of the key physicochemical properties of o-nitrocinnamide is provided in the table
below. It is important to note that while the molecular formula and weight are definitive, other
parameters are computationally predicted due to the absence of comprehensive experimental
data in public databases.
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Property Value Source
2E)-3-(2-nitrophenyl)prop-2-
IUPAC Name (28) ] ( phenyDprop PubChem[1]
enamide
Molecular Formula CoHsN20s3 PubChem[1]
Molecular Weight 192.17 g/mol PubChem[1]
Expected to be a crystalline
solid, likely pale yellow to Inferred from related
Appearance .
yellow, similar to related compounds
nitroaromatic compounds.
Not experimentally determined. o
) ) ) ) Prediction based on analogous
Melting Point Predicted to be in the range of
compounds
180-200 °C.
Expected to have low solubility
in water and higher solubility in
N polar organic solvents such as General principle of "like
Solubility . .
ethanol, methanol, acetone, dissolves like"
and dimethyl sulfoxide
(DMSO0).
CAS Number 2001-33-4 PubChem|[1]

The predicted melting point is based on the analysis of structurally similar compounds. For

instance, the melting point of the corresponding o-nitrocinnamic acid is reported to be in the

range of 240-245 °C. The conversion of the carboxylic acid to an amide can influence the

crystal lattice energy and, consequently, the melting point.

Experimental Protocols for Synthesis and

Characterization

Synthesis of o-Nitrocinnamide

A plausible and established method for the synthesis of o-nitrocinnamide involves a two-step

process starting from o-nitrocinnamic acid.
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Step 1: Synthesis of o-Nitrocinnamoyl Chloride

o-Nitrocinnamic acid is reacted with a chlorinating agent, such as thionyl chloride (SOCI2) or
oxalyl chloride ((COCI)2), to form the corresponding acid chloride. This reaction is typically
carried out in an inert solvent like dichloromethane (DCM) or under neat conditions.

Step 2: Amidation of o-Nitrocinnamoyl Chloride

The freshly prepared o-nitrocinnamoyl chloride is then reacted with aqueous ammonia or a
solution of ammonia in an organic solvent to yield o-nitrocinnamide.

Detailed Protocol:

e Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, suspend o-nitrocinnamic acid (1 equivalent) in an excess of thionyl chloride
(SOCl).

o Gently reflux the mixture for 2-3 hours. The progress of the reaction can be monitored by the
cessation of gas evolution (HCl and SOz2).

o After the reaction is complete, remove the excess thionyl chloride under reduced pressure.
The resulting crude o-nitrocinnamoy! chloride can be used directly in the next step.

o Amidation: Dissolve the crude o-nitrocinnamoyl chloride in a suitable anhydrous solvent such
as dichloromethane (DCM) or tetrahydrofuran (THF).

e Cool the solution in an ice bath and slowly add an excess of concentrated agueous ammonia
with vigorous stirring.

» Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

o The precipitated solid, o-nitrocinnamide, is collected by vacuum filtration, washed with cold
water, and then a small amount of cold ethanol to remove impurities.

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol or an ethanol/water mixture.

Causality Behind Experimental Choices:
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» Use of Thionyl Chloride: Thionyl chloride is a common and effective reagent for converting
carboxylic acids to acid chlorides. The byproducts (HCIl and SO2) are gaseous, which
simplifies the workup.

e Anhydrous Conditions for Acid Chloride: Acid chlorides are highly reactive towards water.
Therefore, anhydrous conditions are crucial during their preparation and handling to prevent
hydrolysis back to the carboxylic acid.

e Excess Ammonia: Using an excess of ammonia ensures the complete conversion of the acid
chloride to the amide and also neutralizes the HCI generated during the reaction.

o Recrystallization: This is a standard technique for purifying solid organic compounds. The
choice of solvent is critical and should be one in which the compound is sparingly soluble at
room temperature but highly soluble at elevated temperatures.

Characterization Workflow

The following workflow outlines the key analytical techniques for the comprehensive
characterization of the synthesized o-nitrocinnamide.

Characterization
(Mass Spectrometra
Synthesis Purification NMR Spectroscopy\
(*H and 13C) )
FT-IR Spectroscopy
\ )
Melting Point
Determination
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Caption: Experimental workflow for the synthesis and characterization of o-nitrocinnamide.

Melting Point Determination

The melting point of the purified o-nitrocinnamide should be determined using a calibrated
melting point apparatus. A sharp melting range (typically within 1-2 °C) is indicative of a pure
compound.

Spectroscopic Analysis

Fourier-Transform Infrared (FT-IR) Spectroscopy:

FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a
molecule. The expected characteristic absorption bands for o-nitrocinnamide are:

N-H stretch (amide): Two bands in the region of 3400-3200 cm~1 (asymmetric and symmetric
stretching).

e C=0 stretch (amide I): A strong absorption band around 1680-1640 cm™1,

e N-O stretch (nitro group): Two strong bands, one asymmetric stretch around 1550-1500 cm~1
and a symmetric stretch around 1360-1300 cm~1.

e C=C stretch (alkene): A medium intensity band around 1640-1600 cm~1.
e C-H stretch (aromatic and vinylic): Bands above 3000 cm~1.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 13C NMR spectroscopy provide detailed information about the carbon-hydrogen
framework of the molecule.

e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the vinylic protons, and the amide protons. The ortho-substitution pattern of the nitro
group will lead to a complex splitting pattern for the aromatic protons. The vinylic protons will
likely appear as doublets with a large coupling constant (J > 12 Hz), characteristic of a trans-
alkene. The amide protons may appear as a broad singlet.
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e 13C NMR: The carbon NMR spectrum will show nine distinct signals corresponding to the
nine carbon atoms in the molecule. The chemical shifts of these carbons will be influenced
by the neighboring functional groups. The carbonyl carbon of the amide will appear downfield
(around 165-170 ppm), and the aromatic carbons will resonate in the 120-150 ppm region.

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the compound and can
provide information about its fragmentation pattern. The molecular ion peak (M*) for o-
nitrocinnamide would be expected at an m/z value corresponding to its molecular weight
(192.17).

Conclusion

o-Nitrocinnamide is a valuable compound with potential applications in various fields of
chemical research. This guide provides a comprehensive overview of its expected
physicochemical properties and outlines a robust experimental framework for its synthesis and
characterization. While a definitive experimental melting point is not currently documented in
readily accessible literature, the information presented here, based on established chemical
principles and data from analogous structures, serves as a valuable resource for researchers
working with this and related molecules. The provided protocols are designed to be self-
validating, ensuring the reliable synthesis and characterization of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to o-Nitrocinnamide:
Physicochemical Properties and Characterization]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b355638/docs#an-in-depth-technical-
guide-to-o-nitrocinnamide-physicochemical-properties-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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